Asenapine 11-Hydroxysulfate
Asenapine 11-Hydroxysulfate
Brand Name:
Vulcanchem
CAS No.:
1399103-21-9
VCID:
VC0117447
InChI:
InChI=1S/C17H16ClNO5S/c1-19-8-14-12-6-10(18)2-4-16(12)23-17-5-3-11(24-25(20,21)22)7-13(17)15(14)9-19/h2-7,14-15H,8-9H2,1H3,(H,20,21,22)/t14-,15-/m1/s1
SMILES:
CN1CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=C2C=C(C=C4)OS(=O)(=O)O
Molecular Formula:
C17H16ClNO5S
Molecular Weight:
381.8 g/mol
Asenapine 11-Hydroxysulfate
CAS No.: 1399103-21-9
Cat. No.: VC0117447
Molecular Formula: C17H16ClNO5S
Molecular Weight: 381.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1399103-21-9 |
|---|---|
| Molecular Formula | C17H16ClNO5S |
| Molecular Weight | 381.8 g/mol |
| IUPAC Name | [(2S,6S)-17-chloro-4-methyl-13-oxa-4-azatetracyclo[12.4.0.02,6.07,12]octadeca-1(14),7(12),8,10,15,17-hexaen-9-yl] hydrogen sulfate |
| Standard InChI | InChI=1S/C17H16ClNO5S/c1-19-8-14-12-6-10(18)2-4-16(12)23-17-5-3-11(24-25(20,21)22)7-13(17)15(14)9-19/h2-7,14-15H,8-9H2,1H3,(H,20,21,22)/t14-,15-/m1/s1 |
| Standard InChI Key | MFUYPKMLVSJPJJ-HUUCEWRRSA-N |
| Isomeric SMILES | CN1C[C@H]2[C@H](C1)C3=C(C=CC(=C3)Cl)OC4=C2C=C(C=C4)OS(=O)(=O)O |
| SMILES | CN1CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=C2C=C(C=C4)OS(=O)(=O)O |
| Canonical SMILES | CN1CC2C(C1)C3=C(C=CC(=C3)Cl)OC4=C2C=C(C=C4)OS(=O)(=O)O |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator